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Abstract

This technical guide provides an in-depth analysis of the physical and chemical properties
associated with the substance identified by Einecs number 287-139-2. The substance is a
complex mixture officially named benzenesulphonic acid, 4-[--INVALID-LINK--amino]-4-oxobut-
2-enoic acid, compound with 2,2'-(dodecylimino)diethanol and 2,2',2"-nitrilotriethanol. Due to
the complex nature of this substance, comprehensive physical and chemical data for the
mixture as a whole is not readily available. Therefore, this guide focuses on the properties of its
individual components to provide a foundational understanding for research and development
activities.

Chemical Identity

The substance registered under Einecs 287-139-2 is a salt-like complex formed from three
main components. The structural relationship and composition are crucial for understanding its
overall behavior.
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Benzenesulphonic acid, 4-[3-(dodecyloxy)propylamino]-4-oxobut-2-enoic acid

Primary Acidic Component

Einecs 287-139-2 Amine Component 2,2"-(dodecylimino)diethanol
Amine Component

2,2',2"-nitrilotriethanol
(Triethanolamine)

Click to download full resolution via product page

Caption: Composition of Einecs 287-139-2.

Quantitative Data for Individual Components

The following tables summarize the available quantitative physical and chemical properties for
the amine components of Einecs 287-139-2. Data for the primary benzenesulphonic acid
derivative component is not available in public literature.

Table 1: Physical and Chemical Properties of 2,2'-(dodecylimino)diethanol
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Property Value Units
Molecular Formula C16H35N02 -
Molecular Weight 273.45 g/mol
Physical State Not specified -
Melting Point Not available °C
Boiling Point Not available °C
Density Not available g/cm3
Solubility Not available -

Note: Comprehensive experimental data for this component is limited.

Table 2: Physical and Chemical Properties of 2,2',2"-nitrilotriethanol (Triethanolamine)

Property Value Units
Molecular Formula C6H15NO3 -
Molecular Weight 149.19 g/mol
Appearance C.olorles§ to' pale yellow ]
viscous liquid
Odor Mild ammoniacal -
Melting Point 21.6 °C[1][2]
Boiling Point 335.4 °C (decomposes)[2][3]
Density 1.124 g/mL at 20 °C[1][4]
Solubility in water Miscible -[1112][4]
Vapor Pressure <0.01 mmHg at 20 °CJ[3]
Flash Point 179 °C[2][5]
pKa 7.74 -[2]
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Experimental Protocols

Standard methodologies are employed to determine the key physical and chemical properties
of chemical substances. Below are generalized protocols that would be applicable for the
characterization of the components of Einecs 287-139-2.

3.1. Melting Point Determination (Capillary Method)

The melting point of a solid is determined by heating a small, powdered sample in a capillary
tube. The tube is placed in a melting point apparatus, and the temperature is gradually
increased. The melting range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes liquid[6][7][8].

Sample Preparation Load into Place in Melting Heat Sample Observe and Record
(Dry and Powdered) Capillary Tube Point Apparatus (Controlled Rate) Melting Range

Click to download full resolution via product page
Caption: Workflow for Melting Point Determination.
3.2. Boiling Point Determination (Thiele Tube Method)

A small amount of the liquid is placed in a test tube with an inverted capillary tube. The test
tube is attached to a thermometer and heated in a Thiele tube containing oil. As the liquid is
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heated, a stream of bubbles will emerge from the capillary tube. The heat is then removed, and
the temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point[9][10][11][12][13].

3.3. Solubility Determination

To determine solubility, a measured amount of the solute is added to a specific volume of a
solvent at a controlled temperature. The mixture is agitated until equilibrium is reached. The
concentration of the solute in the saturated solution is then determined analytically. This can be
repeated at different temperatures to establish a solubility curve[14][15][16][17][18].

3.4. Density Determination (Pycnometer or Hydrometer Method)

The density of a liquid can be determined by measuring the mass of a known volume. A
pycnhometer, a flask with a specific volume, is weighed empty, then filled with the liquid and
weighed again. The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer. Alternatively, a hydrometer can be used, which measures density based on
buoyancy[19][20][21][22][23].

Conclusion

While a complete physicochemical profile of the complex substance Einecs 287-139-2 is not
currently available, this guide provides critical data on its constituent components. The
properties of 2,2',2"-nitrilotriethanol are well-documented, offering a baseline for predicting
some of the characteristics of the overall mixture. Further empirical testing on the complete
substance is recommended to fully elucidate its properties for drug development and other
research applications. The provided experimental protocols serve as a reference for such
future characterization efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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